Cas no 1211520-73-8 (4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core substituted with a chloro group at the 4-position and a trifluoromethyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro group provides a reactive site for further functionalization. This compound is particularly useful in the synthesis of kinase inhibitors and other bioactive molecules targeting various disease pathways. Its high purity and well-defined reactivity profile ensure reliable performance in complex synthetic applications.

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine structure

1211520-73-8 structure

Product Name:4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine

CAS No:1211520-73-8

MF:C₇H₃ClF₃N₃

MW:221.567030191422

MDL:MFCD18254703

CID:4456916

PubChem ID:72207277

Update Time:2025-07-02

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-(trifluoromethyl)-
- 4-chloro-5-(trifluoromethyl)-1H-pyrrolo[2,3-d]pyrimidine
- AKOS025290752
- SY098394
- DB-412550
- CS-0050924
- AS-34800
- PB11660
- MFCD18254703
- 1211520-73-8
- SCHEMBL16108927
- MDL： MFCD18254703
- Inchi： 1S/C7H3ClF3N3/c8-5-4-3(7(9,10)11)1-12-6(4)14-2-13-5/h1-2H,(H,12,13,14)
- InChI Key： XTQGBMSLTHSCEX-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)NC=C2C(F)(F)F

Computed Properties

Exact Mass: 220.9967593g/mol
Monoisotopic Mass: 220.9967593g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
Vapor Pressure: Not available

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

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TRC	C597428-2.5mg	4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine	1211520-73-8		2.5mg	$ 50.00	2022-06-06
TRC	C597428-5mg	4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine	1211520-73-8		5mg	$ 70.00	2022-06-06
TRC	C597428-25mg	4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine	1211520-73-8		25mg	$ 230.00	2022-06-06
abcr	AB338033-100 mg	4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine; .	1211520-73-8		100mg	€451.00	2023-04-26
abcr	AB338033-250 mg	4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine; .	1211520-73-8		250mg	€726.40	2023-04-26
abcr	AB338033-500 mg	4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine; .	1211520-73-8		500MG	€1,242.20	2022-06-10